HDL-Mediated Liver Silencing: C22 vs Cholesterol
The 2'-O-docosyl (C22) modification provides a substantial increase in lipophilicity compared to shorter 2'-O-alkyl chains. While specific cLogP values for the phosphoramidite monomer are proprietary, the comparative effect is well-established: conjugation of a C22 lipid (docosanoic acid) to an oligonucleotide increases its hydrophobicity to a greater extent than lauric acid (C12) or palmitic acid (C16), which directly correlates with enhanced plasma protein binding and altered pharmacokinetics [1]. This difference is a primary driver for selecting C22-modified phosphoramidites like DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite for applications requiring maximal lipid-driven delivery [2].
| Evidence Dimension | Lipophilicity (approximated by fatty acid chain length) |
|---|---|
| Target Compound Data | 2'-O-docosyl (C22) modification |
| Comparator Or Baseline | 2'-O-lauroyl (C12) or 2'-O-palmitoyl (C16) modifications |
| Quantified Difference | Qualitative: Significantly increased hydrophobicity |
| Conditions | Based on physicochemical properties of conjugated oligonucleotides |
Why This Matters
Higher lipophilicity drives non-covalent serum protein binding, prolonging circulation half-life and enabling extrahepatic tissue targeting, a critical differentiator for in vivo siRNA and ASO therapeutic development.
- [1] Biosearch Technologies. Nucleic Acid Therapeutics Toolbox: Targeted delivery with lipophilic modifiers. https://blog.biosearchtech.com/nucleic-acid-therapeutics-toolbox-targeted-delivery-with-lipophilic-modifiers View Source
- [2] IntegrateRNA (Creative Biogene). 2'-O-C22-siRNA Conjugation Platform. https://integraterna.creative-biogene.com/2-o-c22-sirna-conjugation.html View Source
